Cas no 91742-83-5 (rac-trans-3-Dechloro Sertraline Hydrochloride)

rac-trans-3-Dechloro Sertraline Hydrochloride structure
91742-83-5 structure
Product Name:rac-trans-3-Dechloro Sertraline Hydrochloride
CAS No:91742-83-5
MF:C17H18ClN
MW:271.784523487091
CID:1005098
PubChem ID:13408706
Update Time:2025-04-20

rac-trans-3-Dechloro Sertraline Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • rac-trans-3-Dechloro Sertraline Hydrochloride
    • trans-4-(4-Chlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine
    • 91742-83-5
    • SCHEMBL10991710
    • (1S,4R)-4-(4-Chlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
    • Inchi: 1S/C17H18ClN/c1-19-17-11-10-14(12-6-8-13(18)9-7-12)15-4-2-3-5-16(15)17/h2-9,14,17,19H,10-11H2,1H3/t14-,17+/m1/s1
    • InChI Key: LLMOMOOMHWFGRN-PBHICJAKSA-N
    • SMILES: ClC1C=CC(=CC=1)[C@@H]1C2C=CC=CC=2[C@H](CC1)NC

Computed Properties

  • Exact Mass: 271.1127773g/mol
  • Monoisotopic Mass: 271.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12Ų
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